N-(5-((2-((5-(ethylthio)-1,3,4-thiadiazol-2-yl)amino)-2-oxoethyl)thio)-1,3,4-thiadiazol-2-yl)benzo[d][1,3]dioxole-5-carboxamide

• IUPAC Name: N-[5-[2-[(5-ethylsulfanyl-1,3,4-thiadiazol-2-yl)amino]-2-oxoethyl]sulfanyl-1,3,4-thiadiazol-2-yl]-1,3-benzodioxole-5-carboxamide
• InChI: InChI=1S/C16H14N6O4S4/c1-2-27-15-21-19-13(29-15)17-11(23)6-28-16-22-20-14(30-16)18-12(24)8-3-4-9-10(5-8)26-7-25-9/h3-5H,2,6-7H2,1H3,(H,17,19,23)(H,18,20,24)
• InChI Key: PSHQTDDIXVWXLJ-UHFFFAOYSA-N
• Canonical SMILES: CCSC1=NN=C(S1)NC(=O)CSC2=NN=C(S2)NC(=O)C3=CC4=C(C=C3)OCO4
• Molecular Formula: C16H14N6O4S4
• Molecular Weight: 482.6 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound would likely be determined using techniques such as NMR, IR, and mass spectrometry. Single crystal X-ray crystallography could also be used to determine the exact 3D structure.

Scientific Research Applications

• Antimicrobial and Anticancer Applications : A study by Başoğlu et al. (2013) discussed the synthesis of compounds containing thiadiazole and their screening for antimicrobial, antilipase, and antiurease activities. Some of these compounds exhibited good to moderate antimicrobial activity. Additionally, Tiwari et al. (2017) explored the synthesis of thiadiazole-containing Schiff’s bases and evaluated their anticancer activity, finding some compounds with promising results (Başoğlu et al., 2013); (Tiwari et al., 2017).

• Antibacterial Activity : Palkar et al. (2017) synthesized novel analogs of pyrazol-5-one derivatives derived from 2-aminobenzothiazole, displaying promising antibacterial activity against Staphylococcus aureus and Bacillus subtilis (Palkar et al., 2017).

• Insecticidal Properties : Fadda et al. (2017) conducted a study where they synthesized various heterocycles incorporating a thiadiazole moiety and evaluated their insecticidal efficacy against the cotton leafworm, Spodoptera littoralis. This showcases the potential application of such compounds in agricultural pest control (Fadda et al., 2017).

• Synthesis of Heterocyclic Compounds : Li et al. (2006) discussed the microwave-accelerated synthesis of thiadiazoles and their derivatives, highlighting the efficiency and environmental benefits of such methods in producing compounds with potential biological activities (Li et al., 2006).

Mechanism of Action

The mechanism of action would depend on the biological activity of the compound. For example, if the compound shows anticancer activity, it might interact with certain proteins or enzymes in cancer cells.